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Compound of Interest

Compound Name: Simurosertib

Cat. No.: B610845 Get Quote

Introduction

Simurosertib (also known as TAK-931) is a potent and selective inhibitor of cell division cycle

7 (CDC7) kinase, a key regulator of DNA replication initiation.[1][2][3] It is an investigational

antitumor agent with demonstrated activity in various cancer models.[1][2] For in vitro studies,

Simurosertib is typically dissolved in dimethyl sulfoxide (DMSO) to create a concentrated

stock solution, which can then be diluted to the desired final concentration in cell culture media.

This document provides a detailed protocol for the preparation, storage, and handling of

Simurosertib stock solutions in DMSO.

Physicochemical Properties of Simurosertib

A summary of the relevant physicochemical properties of Simurosertib is provided in the table

below.

Property Value Reference

Molecular Formula C17H19N5OS [1]

Molecular Weight 341.43 g/mol [1][2]

Appearance White to off-white solid [1]

CAS Number 1330782-76-7 [1][2]
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Solubility and Stability

Simurosertib exhibits good solubility in DMSO.[1][2][3][4][5] However, it is important to use

high-quality, anhydrous DMSO, as the presence of water can reduce its solubility.[1][2] To

achieve higher concentrations, warming and sonication may be necessary.[1][4][6]

The stability of Simurosertib in both solid form and as a DMSO stock solution is crucial for

ensuring experimental reproducibility. The following tables summarize the recommended

storage conditions and stability data.

Table 1: Solubility of Simurosertib in DMSO

Solubility Molar Equivalent Conditions Reference

70 mg/mL 205.02 mM

Ultrasonic, warming,

and heat to 60°C. Use

newly opened DMSO.

[1]

68 mg/mL 199.16 mM

Use fresh DMSO as

moisture can reduce

solubility.

[2]

45 mg/mL 131.8 mM
Sonication is

recommended.
[4]

~75 mg/mL ~219.66 mM

Ultrasonic assistance

may be needed. Use

newly opened DMSO.

[5][6]

Table 2: Storage and Stability of Simurosertib
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Form
Storage
Temperature

Stability Period Reference

Powder -20°C 3 years [1][2]

Powder 4°C 2 years [1]

In DMSO -80°C 1-2 years [1][2][6]

In DMSO -20°C 6 months - 1 year [1][6]

Experimental Protocol
Materials

Simurosertib powder

Anhydrous, sterile dimethyl sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL or 2 mL)

Calibrated analytical balance

Vortex mixer

Water bath or heat block (optional)

Sonicator (optional)

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Safety Precautions

Handle Simurosertib powder in a well-ventilated area or a chemical fume hood to avoid

inhalation of the powder.

Wear appropriate PPE, including safety glasses, a lab coat, and gloves, at all times.
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DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the

skin. Avoid direct contact.[7] In case of contact, wash the affected area thoroughly with water.

Consult the Safety Data Sheet (SDS) for both Simurosertib and DMSO for comprehensive

safety information before handling.

Procedure for Preparing a 10 mM Simurosertib Stock Solution

Equilibrate Reagents: Allow the Simurosertib powder and DMSO to come to room

temperature before use. This is particularly important for DMSO, as it can solidify at lower

temperatures.

Weigh Simurosertib: Carefully weigh out the desired amount of Simurosertib powder using

a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 3.41 mg of Simurosertib (Molecular Weight = 341.43 g/mol ).

Dissolution:

Add the weighed Simurosertib powder to a sterile polypropylene tube.

Add the appropriate volume of anhydrous DMSO to the tube. For a 10 mM solution with

3.41 mg of Simurosertib, add 1 mL of DMSO.

Cap the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Aiding Solubilization (if necessary): If the Simurosertib does not fully dissolve, you can:

Warm the solution: Gently warm the tube in a water bath or heat block set to a

temperature no higher than 60°C.[1] Intermittently vortex the tube until the solid is

completely dissolved.

Sonicate the solution: Place the tube in a sonicator bath and sonicate until the solution is

clear.[4]

Sterilization (Optional): If required for your specific application, the stock solution can be

filter-sterilized using a 0.22 µm syringe filter that is compatible with DMSO.

Aliquoting and Storage:
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To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile polypropylene tubes.[1][6]

Label each aliquot clearly with the compound name, concentration, date of preparation,

and your initials.

Store the aliquots at -80°C for long-term storage (up to 1-2 years).[1][2][6] For shorter-term

storage, -20°C is acceptable for up to 6 months to 1 year.[1][6]

Calculation for Preparing Stock Solutions

To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

Example Calculation for 1 mL of 10 mM Simurosertib Stock:

Mass (mg) = 10 mM x 1 mL x 341.43 g/mol / 1000 = 3.4143 mg
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Workflow for Preparing Simurosertib Stock Solution
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Caption: Workflow for Preparing Simurosertib Stock Solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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